molecular formula C14H17N3O2 B7126056 3-(4-Ethoxyanilino)-1-ethylpyrazin-2-one

3-(4-Ethoxyanilino)-1-ethylpyrazin-2-one

Cat. No.: B7126056
M. Wt: 259.30 g/mol
InChI Key: LIFKGXFYNVLSLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Ethoxyanilino)-1-ethylpyrazin-2-one is a pyrazinone derivative characterized by a pyrazin-2-one core substituted with an ethyl group at position 1 and a 4-ethoxyanilino moiety at position 3. Pyrazinones are heterocyclic compounds known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . The ethyl group at position 1 may further modulate steric and electronic interactions in biological systems.

Properties

IUPAC Name

3-(4-ethoxyanilino)-1-ethylpyrazin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N3O2/c1-3-17-10-9-15-13(14(17)18)16-11-5-7-12(8-6-11)19-4-2/h5-10H,3-4H2,1-2H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LIFKGXFYNVLSLF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=CN=C(C1=O)NC2=CC=C(C=C2)OCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Anilino Group

(a) 3-(4-Fluoroanilino)-1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)but-2-en-1-one
  • Core Structure: Pyrazole vs. pyrazinone.
  • Substituent: 4-Fluoroanilino vs. 4-ethoxyanilino.
  • Key Differences: The fluorine atom (electronegative, small) may improve metabolic stability via reduced oxidative metabolism compared to the ethoxy group .
  • Applications : Structural studies suggest utility in crystallography and as intermediates for bioactive molecules .
(b) (Z)-Methyl 3-(4-ethoxyanilino)acrylate
  • Core Structure: Acrylate ester vs. pyrazinone.
  • Substituent: Shared 4-ethoxyanilino group.
  • Key Differences: The acrylate ester functionality renders this compound a β-enamino ester, a precursor for synthesizing β-enamino acids and γ-enamino alcohols . The pyrazinone core in the target compound offers a rigid heterocyclic scaffold, which may enhance binding specificity in drug design.
  • Applications : Demonstrated utility in environmentally friendly synthetic methodologies .

Variations in Core Structure and Backbone

(a) 1-[1,1'-Biphenyl]-4-yl-3-(4-ethoxyanilino)-1-propanone
  • Core Structure: Propanone vs. pyrazinone.
  • Substituent: Shared 4-ethoxyanilino group.
  • Key Differences: The biphenyl-propanone backbone increases molecular weight (361.43 g/mol vs. The ketone group may participate in redox reactions, unlike the pyrazinone’s lactam ring.
  • Applications: Limited data, but structural analogs are explored in medicinal chemistry .
(b) (E)-3-(4-Methoxyanilino)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-propen-1-one
  • Core Structure: Thiazole vs. pyrazinone.
  • Substituent: 4-Methoxyanilino vs. 4-ethoxyanilino.
  • Key Differences :
    • The thiazole ring introduces sulfur, which can engage in hydrogen bonding and π-interactions.
    • The ethoxy group’s larger size (vs. methoxy) may alter steric hindrance in biological targets.
  • Applications : Thiazole derivatives are widely studied for antimicrobial and anticancer activities .

Data Table: Structural and Property Comparison

Compound Name Core Structure Substituent Molecular Weight (g/mol) Key Features Potential Applications
3-(4-Ethoxyanilino)-1-ethylpyrazin-2-one Pyrazinone 4-Ethoxy 233.27 Rigid lactam ring, moderate lipophilicity Drug discovery, agrochemicals
(Z)-Methyl 3-(4-ethoxyanilino)acrylate Acrylate ester 4-Ethoxy 237.27 Reactive β-enamino ester Synthetic intermediate
1-[1,1'-Biphenyl]-4-yl-3-(4-ethoxyanilino)-1-propanone Propanone 4-Ethoxy 361.43 High hydrophobicity Medicinal chemistry
(E)-3-(4-Methoxyanilino)-...thiazol-5-yl)-prop-en-1-one Thiazole 4-Methoxy 350.43 Sulfur-containing heterocycle Antimicrobial agents
3-(4-Fluoroanilino)-...but-2-en-1-one Pyrazole 4-Fluoro 354.35 (calculated) Enhanced metabolic stability Structural biology

Research Findings and Implications

  • Synthetic Routes: The target compound’s synthesis likely involves condensation reactions between ethyl pyrazinone precursors and 4-ethoxyaniline, analogous to β-enamino ester preparations .
  • Crystallography: Structural analogs like (Z)-methyl 3-(4-ethoxyanilino)acrylate exhibit planar geometries stabilized by intramolecular hydrogen bonds (N-H···O), a feature that may extend to the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.